Cas no 650606-11-4 (2-Propenenitrile, 2-(ethoxymethyl)-3-(4-methoxyphenyl)-, (2E)-)

• Product Name: 2-Propenenitrile, 2-(ethoxymethyl)-3-(4-methoxyphenyl)-, (2E)-
• CAS No: 650606-11-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 408794
• PubChem ID: 71377428
• Update Time: 2025-04-19

2-Propenenitrile, 2-(ethoxymethyl)-3-(4-methoxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 2-(ethoxymethyl)-3-(4-methoxyphenyl)-, (2E)-
• 2-(ethoxymethyl)-3-(4-methoxyphenyl)prop-2-enenitrile
• DTXSID60800068
• 650606-11-4

• Inchi： 1S/C13H15NO2/c1-3-16-10-12(9-14)8-11-4-6-13(15-2)7-5-11/h4-8H,3,10H2,1-2H3
• InChI Key： BNYRXWMFZWGVGK-UHFFFAOYSA-N
• SMILES： O(CC)CC(C#N)=CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25